Cas no 1779943-88-2 (4-Bromo-2,1-benzoxazole-3-carboxylic acid)

• Product Name: 4-Bromo-2,1-benzoxazole-3-carboxylic acid
• CAS No: 1779943-88-2
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• CID: 5717892
• PubChem ID: 83678771
• Update Time: 2025-09-28

4-Bromo-2,1-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1124146
• 1779943-88-2
• 4-Bromo-2,1-benzoxazole-3-carboxylicacid
• 4-Bromo-2,1-benzoxazole-3-carboxylic acid

• Inchi： 1S/C8H4BrNO3/c9-4-2-1-3-5-6(4)7(8(11)12)13-10-5/h1-3H,(H,11,12)
• InChI Key： UKMZUDYHASCFOJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=C(C(=O)O)ON=2

Computed Properties

• Exact Mass: 240.93746g/mol
• Monoisotopic Mass: 240.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų